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Compound of Interest

Compound Name: 2-Bromo-3-methylisonicotinic acid

Cat. No.: B566768

For Immediate Use by Laboratory Personnel

This document provides crucial safety and logistical information for the handling and disposal
of 2-Bromo-3-methylisonicotinic acid, a compound frequently utilized in drug development
and scientific research. Adherence to these protocols is essential for ensuring a safe laboratory
environment and minimizing risk. This guide offers direct, procedural steps for the safe
management of this chemical.

Hazard Identification and Personal Protective
Equipment (PPE)

2-Bromo-3-methylisonicotinic acid is an irritant and may be harmful if ingested, inhaled, or
absorbed through the skin.[1] It is crucial to use appropriate personal protective equipment
(PPE) to prevent exposure. The following table summarizes the required PPE for handling this
compound.
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Protection Type

Specific Recommendations

Rationale

Eye and Face Protection

Chemical safety goggles
meeting EN166 or OSHA 29
CFR 1910.133 standards.[1] A
face shield should be worn in
addition to goggles when there

is a risk of splashing.

Protects against irritation and
serious eye damage from dust

particles or splashes.[1]

Skin Protection

Chemical-resistant gloves
(Nitrile or Neoprene
recommended). A lab coat or
chemical-resistant apron.

Closed-toe shoes.

Prevents skin irritation and
absorption.[1] Nitrile and
Neoprene gloves offer good
resistance to a range of

chemicals.

Respiratory Protection

Use in a well-ventilated area or
under a chemical fume hood.
[1] If ventilation is inadequate
or dust is generated, a
NIOSH/MSHA or European
Standard EN 149 approved

respirator should be used.[1]

Minimizes the risk of
respiratory tract irritation from

dust or aerosols.[1]

Operational Plan: Safe Handling and Storage

Proper handling and storage procedures are critical to prevent accidents and maintain the

integrity of the chemical.

Handling:

» Engineering Controls: Always handle 2-Bromo-3-methylisonicotinic acid in a well-

ventilated area, preferably within a certified chemical fume hood.[1] Ensure that eyewash

stations and safety showers are readily accessible.[1]

e Procedural Steps:

o Before handling, ensure all required PPE is correctly worn.
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o Avoid generating dust.[1] If the compound is in solid form, handle it carefully.

o Use compatible tools (e.g., stainless steel or glass) to handle the chemical.

o Wash hands thoroughly with soap and water after handling and before leaving the

laboratory.[1]

Storage:

o Conditions: Store in a tightly closed container in a dry, cool, and well-ventilated place.[1]

e Incompatibilities: Keep away from strong oxidizing agents, strong acids, and strong bases.[1]

Disposal Plan: Waste Management

Proper disposal of 2-Bromo-3-methylisonicotinic acid and its containers is essential to

prevent environmental contamination and comply with regulations.

Waste Type

Disposal Procedure

Regulatory Considerations

Unused or Waste Chemical

Dispose of contents at an

approved waste disposal plant.

[1] Do not dispose of down the

drain.

Follow all local, state, and
federal regulations for

hazardous waste disposal.

Contaminated Materials (e.g.,

gloves, wipes)

Collect in a designated, sealed
container labeled as

hazardous waste.

Dispose of as hazardous
waste in accordance with
institutional and regulatory

guidelines.

Empty Containers

Triple rinse with a suitable
solvent. Dispose of the rinsate
as hazardous waste. The
empty container can then be
disposed of according to local
regulations, which may allow
for recycling or disposal as
regular waste after proper

decontamination.

Consult your institution's
environmental health and
safety (EHS) office for specific
procedures on container

disposal.
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Emergency Procedures

In the event of an exposure or spill, immediate and appropriate action is critical.

Exposure Type First Aid Measures

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the
Eye Contact ) ) ]

upper and lower eyelids. Seek immediate

medical attention.[1]

Immediately wash the affected area with soap
) and plenty of water for at least 15 minutes.
Skin Contact . :
Remove contaminated clothing and shoes. Seek

medical attention if irritation persists.[1]

Move the exposed person to fresh air. If not
breathing, give artificial respiration. If breathing

Inhalation o ) ) )
is difficult, give oxygen. Seek medical attention.

[1]

Do NOT induce vomiting. Wash out the mouth

) with water. Never give anything by mouth to an
Ingestion ) ) ] ]

unconscious person. Seek immediate medical

attention.

Evacuate the area. Wear appropriate PPE. For
small spills, carefully sweep up the solid

Spill material, avoiding dust generation, and place it
in a sealed container for disposal. For large

spills, contact your institution's EHS team.

Safe Handling Workflow

The following diagram illustrates the standard operating procedure for the safe handling of 2-
Bromo-3-methylisonicotinic acid from receipt to disposal.
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Safe Handling Workflow for 2-Bromo-3-methylisonicotinic Acid
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Caption: Workflow for handling 2-Bromo-3-methylisonicotinic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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